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Compound of Interest

Compound Name: 17a-Hydroxypregnenolone-d3

Cat. No.: B563005

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the data and methodologies associated
with the Certificate of Analysis for 17a-Hydroxypregnenolone-d3, a deuterated internal standard
crucial for accurate quantification in various analytical applications.

Compound Information

17a-Hydroxypregnenolone-d3 is the deuterium-labeled form of 17a-Hydroxypregnenolone, a
steroid prohormone involved in the biosynthesis of androgens, estrogens, and glucocorticoids.
[1][2] Its deuteration makes it an ideal internal standard for quantitative analyses using mass
spectrometry-based methods, such as liquid chromatography-mass spectrometry (LC-MS) and
gas chromatography-mass spectrometry (GC-MS), as well as nuclear magnetic resonance
(NMR) spectroscopy.[1]

Analytical Data Summary

The following table summarizes the key analytical data for a representative lot of 170-
Hydroxypregnenolone-d3.
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Parameter

Specification

Result

Reference

Chemical Identity

Chemical Name

(3B)-3,17-
dihydroxypregn-5-en-
20-one-21,21,21-d3

Conforms to Structure

[3]

CAS Number 105078-92-0 105078-92-0 [31[4]
Molecular Formula C21H29D303 C21H29D303 [3114]
Molecular Weight 335.50 g/mol 335.50 g/mol [3][4]
Purity and
Composition
Purity (by various

>97% 97% [3]
methods)
Isotopic Purity >95% 98.1% [3]

Isotopic Distribution

d0=0.21%, d1=0.29%,
d2=4.56%, d3=94.94%

[3]

Physical Properties

Appearance

White to Off-White
Solid

White to Off-White
Solid

[3]

Solubility

DMSO (Slightly)

DMSO (Slightly)

[3]

Storage Conditions

Long Term Storage

4°C

4°C

[3]

Shipping Condition

Room Temperature

Room Temperature

[3]

Experimental Protocols

The following sections detail the methodologies used to obtain the data presented in the

Certificate of Analysis.

e Objective: To confirm the chemical structure of 17a-Hydroxypregnenolone-d3.

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.lgcstandards.com/medias/sys_master/root/h39/h69/10969685753886/COA_TRC-H952322-5MG_ST-WB-CERT-4095184-1-1-1/COA-TRC-H952322-5MG-ST-WB-CERT-4095184-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/h39/h69/10969685753886/COA_TRC-H952322-5MG_ST-WB-CERT-4095184-1-1-1/COA-TRC-H952322-5MG-ST-WB-CERT-4095184-1-1-1.PDF
https://www.lgcstandards.com/DE/en/17Alpha-Hydroxy-Pregnenolone-d3/p/TRC-H952322
https://www.lgcstandards.com/medias/sys_master/root/h39/h69/10969685753886/COA_TRC-H952322-5MG_ST-WB-CERT-4095184-1-1-1/COA-TRC-H952322-5MG-ST-WB-CERT-4095184-1-1-1.PDF
https://www.lgcstandards.com/DE/en/17Alpha-Hydroxy-Pregnenolone-d3/p/TRC-H952322
https://www.lgcstandards.com/medias/sys_master/root/h39/h69/10969685753886/COA_TRC-H952322-5MG_ST-WB-CERT-4095184-1-1-1/COA-TRC-H952322-5MG-ST-WB-CERT-4095184-1-1-1.PDF
https://www.lgcstandards.com/DE/en/17Alpha-Hydroxy-Pregnenolone-d3/p/TRC-H952322
https://www.lgcstandards.com/medias/sys_master/root/h39/h69/10969685753886/COA_TRC-H952322-5MG_ST-WB-CERT-4095184-1-1-1/COA-TRC-H952322-5MG-ST-WB-CERT-4095184-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/h39/h69/10969685753886/COA_TRC-H952322-5MG_ST-WB-CERT-4095184-1-1-1/COA-TRC-H952322-5MG-ST-WB-CERT-4095184-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/h39/h69/10969685753886/COA_TRC-H952322-5MG_ST-WB-CERT-4095184-1-1-1/COA-TRC-H952322-5MG-ST-WB-CERT-4095184-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/h39/h69/10969685753886/COA_TRC-H952322-5MG_ST-WB-CERT-4095184-1-1-1/COA-TRC-H952322-5MG-ST-WB-CERT-4095184-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/h39/h69/10969685753886/COA_TRC-H952322-5MG_ST-WB-CERT-4095184-1-1-1/COA-TRC-H952322-5MG-ST-WB-CERT-4095184-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/h39/h69/10969685753886/COA_TRC-H952322-5MG_ST-WB-CERT-4095184-1-1-1/COA-TRC-H952322-5MG-ST-WB-CERT-4095184-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/h39/h69/10969685753886/COA_TRC-H952322-5MG_ST-WB-CERT-4095184-1-1-1/COA-TRC-H952322-5MG-ST-WB-CERT-4095184-1-1-1.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Methodology:

o Sample Preparation: A precisely weighed sample of the test article is dissolved in a
suitable deuterated solvent (e.g., DMSO-des, CDCI5).

o Data Acquisition: *H NMR and 13C NMR spectra are acquired on a high-resolution NMR
spectrometer.

o Data Analysis: The chemical shifts, signal integrations, and coupling constants of the
acquired spectra are compared against the expected values for the 17a-
Hydroxypregnenolone-d3 structure. The absence of signals corresponding to the protons
at the C21 position and the presence of characteristic steroid backbone signals confirm
the identity and deuteration site. The overall spectral pattern must conform to the
reference structure.[3]

e Objective: To confirm the molecular weight and isotopic purity of the compound.
o Methodology:

o Sample Introduction: The sample is introduced into the mass spectrometer, typically via
direct infusion or coupled with a chromatographic system like LC or GC.

o lonization: A soft ionization technique, such as electrospray ionization (ESI) or chemical
ionization (CI), is employed to generate molecular ions with minimal fragmentation.

o Mass Analysis: The mass-to-charge ratio (m/z) of the ions is measured.

o Data Analysis: The resulting mass spectrum is analyzed to confirm the presence of the
molecular ion corresponding to the deuterated compound (e.g., [M+H]* or [M+Na]*). The
isotopic distribution is examined to determine the percentage of ds-labeled species and to
quantify the levels of do, d1, and dz isotopologues, thereby confirming the isotopic purity.[3]

» Objective: To assess the purity of the compound by identifying the number of components.
o Methodology:

o Stationary Phase: Silica gel (SiO2) plate.[3]
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o Mobile Phase: Dichloromethane : Methanol =9 : 1.[3]
o Sample Application: A solution of the sample is spotted onto the TLC plate.
o Development: The plate is placed in a developing chamber containing the mobile phase.

o Visualization: The plate is visualized using a combination of Amino-Methyl-Carbazole-
Sulfonic acid (AMCS) and Potassium Permanganate (KMnQOa) stains.[3]

o Analysis: The presence of a single spot with a specific retention factor (Rf) indicates the
purity of the compound. For this specific analysis, a single spot was observed with an Rf
value of 0.60.[3]

Quality Control Workflow

The following diagram illustrates the typical workflow for the quality control and certification of a
batch of 17a-Hydroxypregnenolone-d3.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.lgcstandards.com/medias/sys_master/root/h39/h69/10969685753886/COA_TRC-H952322-5MG_ST-WB-CERT-4095184-1-1-1/COA-TRC-H952322-5MG-ST-WB-CERT-4095184-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/h39/h69/10969685753886/COA_TRC-H952322-5MG_ST-WB-CERT-4095184-1-1-1/COA-TRC-H952322-5MG-ST-WB-CERT-4095184-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/h39/h69/10969685753886/COA_TRC-H952322-5MG_ST-WB-CERT-4095184-1-1-1/COA-TRC-H952322-5MG-ST-WB-CERT-4095184-1-1-1.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Raw Material Receipt

Chemical Synthesis of
17a-Hydroxypregnenolone-d3

Batch Sampling

NMR Analysis Mass Spectrometry TLC Analysis
Appearance Test (Structure Confirmation) (MW & Isotopic Purity) (Purity Assessment)

Data Review & Comparison
to Specifications

Quality Assurance Approval

Certificate of Analysis Generation

Product Release
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Certificate of Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563005#17a-hydroxypregnenolone-d3-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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